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Compound of Interest

Compound Name:
3',2,2-

TRIMETHYLPROPIOPHENONE

Cat. No.: B1316825 Get Quote

Disclaimer: The initially requested compound, "3',2,2-TRIMETHYLPROPIOPHENONE," is not

a readily identifiable chemical entity in standard chemical databases. Based on structural

similarities and available research, this document focuses on the likely intended compound, 4'-

Methylpropiophenone (CAS: 5337-93-9), also known as 1-(4-methylphenyl)propan-1-one. All

subsequent information pertains to this compound.

Introduction
4'-Methylpropiophenone is an aromatic ketone that serves as a versatile building block in

organic synthesis and as a photoinitiator in polymerization reactions. Its chemical structure,

featuring a propiophenone core with a methyl group at the para position of the phenyl ring,

imparts specific reactivity and properties that are leveraged in various research and industrial

applications. These notes provide detailed protocols and data for its use in pharmaceutical

intermediate synthesis and photopolymerization for researchers, scientists, and drug

development professionals.

Physicochemical Properties and Safety Information
A summary of key physicochemical properties and safety data for 4'-Methylpropiophenone is

presented below.
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Property Value Reference

CAS Number 5337-93-9 [1][2][3]

Molecular Formula C₁₀H₁₂O [2][3][4]

Molecular Weight 148.20 g/mol [4][5]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 238-239 °C [2][6]

Melting Point 7.2 °C [5][7]

Density 0.993 g/mL at 25 °C [6][8]

Flash Point 96 °C (204.8 °F) [9]

Solubility

Soluble in chloroform and

hexane. Slightly soluble in

water.

[7][10]

Purity (typical) ≥94% [10][11]

Safety Precautions: 4'-Methylpropiophenone is harmful if swallowed and causes skin and

serious eye irritation. It may also cause an allergic skin reaction and is toxic to aquatic life.[1]

[12] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a

lab coat, should be worn when handling this compound.[12] Work should be conducted in a

well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS).[1][7][9][12]

Suppliers for Research Purposes
High-purity 4'-Methylpropiophenone for research applications can be sourced from a number of

reputable chemical suppliers. It is recommended to request a certificate of analysis to ensure

the quality of the material.

Thermo Scientific Chemicals (formerly Alfa Aesar): Offers various purities and quantities.[10]

[13]

Sigma-Aldrich (MilliporeSigma): Provides technical grade and higher purity options.[8][14]
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Biosynth: Supplies the compound for pharmaceutical testing and research.[5][15]

Santa Cruz Biotechnology: Offers the compound with a purity of ≥94%.[11]

CDH Fine Chemical: An ISO-certified manufacturer and supplier.[4]

Lab Pro Inc.: Provides the compound in various quantities.[3]

Simson Pharma Limited: Supplies the compound with a Certificate of Analysis.

NINGBO INNO PHARMCHEM CO.,LTD.: A supplier of pharmaceutical-grade fine chemicals.

[16]

ChemicalBook: A platform to source from various suppliers.[17]

Shandong Deshang Chemical Co., Ltd.: A direct supplier for agrochemical intermediates and

other applications.[18]

Application 1: Intermediate in Pharmaceutical
Synthesis
4'-Methylpropiophenone is a key precursor in the synthesis of various pharmaceutical

compounds, including muscle relaxants like tolperisone and is an important starting material for

the synthesis of 4-methylmethcathinone (mephedrone).

Experimental Protocol: Synthesis of 2-Bromo-4'-
methylpropiophenone
This protocol details the bromination of 4'-methylpropiophenone, a common subsequent step in

the synthesis of more complex pharmaceutical intermediates.

Materials:

4'-Methylpropiophenone

Bromine (Br₂)

Glacial Acetic Acid
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Sodium Bicarbonate (NaHCO₃) solution (saturated)

Sodium Chloride solution (brine, saturated)

Anhydrous Magnesium Sulfate (MgSO₄)

Dichloromethane (CH₂Cl₂)

Round-bottom flask

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 4'-

methylpropiophenone (1 equivalent) in glacial acetic acid.

Cool the flask in an ice bath with stirring.

Slowly add a solution of bromine (1 equivalent) in glacial acetic acid from the dropping funnel

to the reaction mixture. Maintain the temperature below 10 °C during the addition.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4

hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, carefully pour the mixture into ice-cold water.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution, water, and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to yield the crude 2-bromo-4'-

methylpropiophenone.

The crude product can be further purified by recrystallization or column chromatography.

Expected Yield: 75-85%

Logical Workflow for Synthesis
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Synthesis of 2-Bromo-4'-methylpropiophenone

Dissolve 4'-Methylpropiophenone
in Glacial Acetic Acid

Cool to <10°C

Slowly add Bromine solution

Stir at Room Temperature (2-4h)

Quench with Ice Water

Extract with Dichloromethane

Wash with NaHCO3, Water, Brine

Dry over MgSO4

Concentrate in vacuo

Purify (Recrystallization/Chromatography)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-bromo-4'-methylpropiophenone.
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Application 2: Photoinitiator for Radical
Polymerization
4'-Methylpropiophenone can function as a Type I photoinitiator. Upon exposure to UV light, it

undergoes cleavage to generate free radicals that initiate polymerization.

Experimental Protocol: UV Curing of an Acrylate
Formulation
This protocol provides a general procedure for using 4'-methylpropiophenone to photocure a

simple acrylate monomer film.

Materials:

4'-Methylpropiophenone

Trimethylolpropane triacrylate (TMPTA) (or other suitable acrylate monomer/oligomer)

UV curing system (e.g., medium-pressure mercury lamp)

Glass slides or other suitable substrate

Film applicator (e.g., wire-wound bar)

Nitrogen source (for inerting, optional)

Procedure:

Prepare a photocurable formulation by dissolving 4'-methylpropiophenone (1-5% by weight)

in the acrylate monomer (e.g., TMPTA) with gentle stirring until a homogenous solution is

obtained. The optimal concentration of the photoinitiator may need to be determined

empirically.

Using a film applicator, cast a thin film (e.g., 50 µm) of the formulation onto a glass slide.

Place the coated substrate in the UV curing chamber. If desired, purge the chamber with

nitrogen for several minutes to reduce oxygen inhibition.
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Expose the film to a UV light source. The required exposure time and intensity will depend

on the lamp, the distance from the lamp, the film thickness, and the specific formulation. A

typical starting point would be an intensity of 100 mW/cm² for 5-30 seconds.

After exposure, assess the cure state of the film. A tack-free surface generally indicates a

successful cure. The degree of conversion can be quantified using techniques such as

Fourier-Transform Infrared Spectroscopy (FTIR) by monitoring the disappearance of the

acrylate C=C absorption band (around 1635 cm⁻¹).

Quantitative Data for a Representative Photopolymerization

Parameter Value

Monomer Trimethylolpropane triacrylate (TMPTA)

Photoinitiator Concentration 3 wt%

Film Thickness 50 µm

UV Light Source Medium-pressure mercury lamp

UV Intensity 100 mW/cm²

Curing Time 15 seconds

Acrylate Conversion ~90% (as determined by FTIR)

Signaling Pathway: Photoinitiation Mechanism
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Photoinitiation of Radical Polymerization

4'-Methylpropiophenone

Excited State (Singlet/Triplet)

UV Light (hν)

Norrish Type I Cleavage

Free Radicals

Monomer (e.g., Acrylate)

Addition

Initiation

Propagating Radical

Polymer Chain

Propagation
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Caption: Mechanism of photoinitiation for radical polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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